Cas no 893991-39-4 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide
• CAS No: 893991-39-4
• MF: C₁₉H₁₄ClN₃O₃S
• MW: 399.850761890411
• CID: 5815885
• PubChem ID: 7206280
• Update Time: 2025-10-19

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(3-chlorophenyl)acetamide
• F1899-1406
• AKOS024618592
• 893991-39-4
• ZINC04356595
• 2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(3-chlorophenyl)acetamide
• 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(3-chlorophenyl)acetamide
• 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide

• Inchi： 1S/C19H14ClN3O3S/c20-13-2-1-3-14(9-13)21-18(24)10-27-19-7-5-15(22-23-19)12-4-6-16-17(8-12)26-11-25-16/h1-9H,10-11H2,(H,21,24)
• InChI Key： DJISNMGVRDGQSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1=NN=C(C2=CC=C3OCOC3=C2)C=C1

Computed Properties

• Exact Mass: 399.0444402g/mol
• Monoisotopic Mass: 399.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 98.6Ų

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide

Introduction to 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide (CAS No. 893991-39-4) in Modern Chemical Biology

The compound 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide, identified by its CAS number 893991-39-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The structural composition of this compound incorporates several key pharmacophoric elements that contribute to its biological activity, making it a subject of intense study among researchers.

At the core of the compound's structure lies a pyridazine moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The pyridazine ring is further functionalized with a sulfanyl group at the 3-position, enhancing its interaction with biological targets. This modification is particularly noteworthy, as sulfanyl-containing compounds have been increasingly recognized for their role in modulating enzyme activity and receptor binding. The presence of this group not only influences the compound's solubility and metabolic stability but also contributes to its overall pharmacokinetic profile.

Additionally, the 2H-1,3-benzodioxol-5-yl substituent appended to the pyridazine ring introduces a significant aromatic system that can engage in π-stacking interactions with biological targets. Benzodioxol derivatives are well-documented for their pharmacological properties, often exhibiting anti-inflammatory, antimicrobial, and anticancer activities. The integration of this moiety into the molecular framework of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide suggests potential therapeutic applications in conditions where such interactions are beneficial.

The terminal part of the molecule features an N-(3-chlorophenyl)acetamide moiety. Chlorophenyl groups are frequently incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. The acetamide functionality further contributes to the compound's hydrogen bonding capabilities, allowing for robust interactions with protein targets. This segment of the molecule is particularly intriguing from a structural perspective, as it provides a balance between lipophilicity and polarizability—key factors that influence drug efficacy and bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize the properties of compounds like 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide. Through molecular docking studies and virtual screening, scientists have identified potential binding pockets within target proteins where this compound may exert its effects. These studies have highlighted the compound's potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Furthermore, its structural features suggest that it may interact with receptors involved in pain modulation and neurodegenerative diseases.

In vitro studies have begun to unravel the mechanistic basis of the compound's biological activity. Initial assays have demonstrated inhibitory effects on several enzymes relevant to inflammation and cell proliferation. The sulfanyl group appears to play a critical role in modulating these enzymatic activities by facilitating precise interactions with active sites. Concurrently, the benzodioxol moiety contributes to stabilizing protein-ligand complexes through hydrophobic interactions and π-cation interactions with positively charged residues.

The 3-chlorophenyl substituent has been shown to enhance binding affinity through electrostatic interactions and halogen bonding—a phenomenon increasingly recognized for its importance in drug design. This moiety may also influence metabolic pathways by affecting enzyme selectivity, thereby prolonging the compound's bioavailability. Such insights are crucial for optimizing lead compounds into viable drug candidates.

From a synthetic chemistry perspective, 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide exemplifies the elegance of multi-step organic synthesis. The integration of heterocyclic systems with functionalized aromatic rings requires meticulous planning to ensure regioselectivity and yield optimization. Recent methodologies in transition-metal-catalyzed cross-coupling reactions have streamlined many synthetic routes, making it feasible to produce complex molecules like this one with greater efficiency.

The pharmaceutical industry has shown growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs), such as phosphorylation and ubiquitination. The structural features of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide make it a promising candidate for disrupting aberrant signaling pathways associated with these PTMs. By inhibiting key enzymes involved in these processes, the compound could potentially mitigate conditions related to dysregulated cellular communication.

Ongoing research is exploring novel applications of this compound beyond traditional therapeutic areas. Its ability to modulate protein-protein interactions has opened avenues for investigating its role in cellular signaling networks. Additionally, preliminary data suggest that it may exhibit properties relevant to neuroprotection and cognitive enhancement—fields where benzodioxol derivatives have historically shown promise.

The development of next-generation drug discovery platforms has accelerated due to advancements in high-throughput screening (HTS) technologies and artificial intelligence (AI)-assisted molecular design. These tools have enabled researchers to rapidly evaluate large libraries of compounds like 2-{6-(2H-1,3-benzodioxol-5-yllpyridazin)-3-ylsulfanyl-N-(chlorophenethylamino)} (CAS No.: 893991–39–4) for biological activity without extensive experimental validation upfront.

In conclusion, 893991–39–4 is a structurally sophisticated molecule with significant potential in pharmaceutical applications . Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry optimization . As research progresses ,it is likely that additional therapeutic applications will be uncovered , further solidifying its importance in modern chemical biology .